Thiols

Thiols, also known as mercaptans, are a class of organic compounds that contain the functional group -SH (sulfhydryl or thiol group). They can be found in various natural sources such as garlic and cruciferous vegetables. In industrial applications, thiols play a crucial role due to their unique properties. Thiols possess strong reducing properties and are often used as reducing agents in chemical reactions. Their sulfur-containing functional group confers them with strong odor characteristics, which have both negative and positive connotations. For instance, the unpleasant smell of hydrogen sulfide (H2S) makes it easy to detect leaks, while the characteristic aroma of thiols is utilized in perfumery. In analytical chemistry, thiols are used as derivatization reagents for improving detection limits in gas chromatography. Additionally, they can be involved in various chemical reactions such as thiol-ene and thiol-yne click chemistry, facilitating their use in polymer synthesis and bioconjugation strategies. Overall, thiols serve diverse functions across multiple industries including pharmaceuticals, agrochemicals, and environmental monitoring.